Cas no 2171634-64-1 (3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-hydroxypropanoic acid)

• Product Name: 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-hydroxypropanoic acid
• CAS No: 2171634-64-1
• MF: C₂₃H₂₄N₂O₆
• MW: 424.446466445923
• CID: 6520939
• PubChem ID: 165820985
• Update Time: 2025-10-31

3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-hydroxypropanoic acid
• EN300-1523562
• 3-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2-hydroxypropanoic acid
• 2171634-64-1

• Inchi： 1S/C23H24N2O6/c26-19(22(28)29)11-24-21(27)20(13-9-10-13)25-23(30)31-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18-20,26H,9-12H2,(H,24,27)(H,25,30)(H,28,29)
• InChI Key： WDILTRGUEYANSK-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(NCC(C(=O)O)O)=O)C1CC1)=O

Computed Properties

• Exact Mass: 424.16343649g/mol
• Monoisotopic Mass: 424.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 125Ų

Additional information on 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-hydroxypropanoic acid

Introduction to 3-2-Cyclopropyl-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-hydroxypropanoic Acid (CAS No. 2171634-64-1)

3-2-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-hydroxypropanoic acid (CAS No. 2171634-64-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an acetamido-hydroxypropanoic acid moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biologics.

The cyclopropyl group in this compound is known for its strain energy and unique electronic properties, which can influence the conformational flexibility and reactivity of the molecule. This feature is particularly important in drug design, where subtle changes in molecular structure can significantly impact pharmacological activity and selectivity. The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis to protect amino groups during the assembly of complex peptides. The presence of this group in 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-hydroxypropanoic acid suggests that it may be a valuable intermediate in the synthesis of bioactive peptides or proteins.

The acetamido-hydroxypropanoic acid moiety is another key structural element that contributes to the compound's biological activity. Hydroxypropanoic acids are known for their ability to form hydrogen bonds and participate in various biological interactions, such as protein-protein interactions and enzyme inhibition. The combination of these structural features makes 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-hydroxypropanoic acid a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-hydroxypropanoic acid in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-hydroxypropanoic acid could be further optimized to develop new drugs for treating inflammatory diseases and cancer.

In addition to its potential therapeutic applications, 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-hydroxypropanoic acid has also been studied for its use as a chemical probe in biological research. Chemical probes are small molecules that can selectively bind to specific proteins or cellular targets, allowing researchers to study their function and interactions in living systems. The unique structural properties of this compound make it an attractive candidate for developing chemical probes that can provide insights into complex biological processes.

The synthesis of 3-2-cyclopropyl-2-{(9H-fluoren-9-yloxymethylcarbonyl)amino}acetamido-propane-sulfonic acid involves several steps, including the protection of amino groups with Fmoc, the introduction of the cyclopropyl group, and the formation of the acetamido-hydroxypropanoic acid moiety. Advanced synthetic methods, such as transition-metal catalysis and solid-phase peptide synthesis, have been employed to optimize the yield and purity of this compound. These synthetic strategies not only enhance the efficiency of the production process but also ensure the high quality and consistency of the final product.

In conclusion, 3-2-cyclopropyl-{(9H-fluoren-methylcarbonyl)aminomethyl}-acetic acid (CAS No. 2171634-64-1) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable compound for further investigation and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutics.